Cas no 2228094-10-6 (2-amino-4-(2,4,5-trifluorophenyl)butanoic acid)

• Product Name: 2-amino-4-(2,4,5-trifluorophenyl)butanoic acid
• CAS No: 2228094-10-6
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6019302
• PubChem ID: 68758062
• Update Time: 2025-06-11

2-amino-4-(2,4,5-trifluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2,4,5-trifluorophenyl)butanoic acid
• SCHEMBL3717133
• EN300-1789115
• 2228094-10-6

• Inchi： 1S/C10H10F3NO2/c11-6-4-8(13)7(12)3-5(6)1-2-9(14)10(15)16/h3-4,9H,1-2,14H2,(H,15,16)
• InChI Key： FAVOSARRVQWLNH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CCC(C(=O)O)N)F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-4-(2,4,5-trifluorophenyl)butanoic acid

Recent Advances in the Study of 2-amino-4-(2,4,5-trifluorophenyl)butanoic acid (CAS: 2228094-10-6)

The compound 2-amino-4-(2,4,5-trifluorophenyl)butanoic acid (CAS: 2228094-10-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated amino acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its unique physicochemical properties conferred by the trifluorophenyl moiety, which enhances both metabolic stability and membrane permeability compared to non-fluorinated analogs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key building block in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors. The research team from Kyoto University reported that incorporation of 2-amino-4-(2,4,5-trifluorophenyl)butanoic acid into their lead compound resulted in a 3.5-fold increase in inhibitory activity against DPP-4, along with improved pharmacokinetic properties. The electron-withdrawing effects of the fluorine atoms were found to significantly influence the compound's binding affinity to the target enzyme.

In the field of PET imaging, researchers at Massachusetts General Hospital have utilized this compound as a precursor for the development of fluorine-18 labeled tracers. Their work, published in Nuclear Medicine and Biology, highlights the advantages of the 2,4,5-trifluorophenyl group in radiochemistry applications, particularly in terms of improved radiolabeling efficiency and in vivo stability. The team successfully synthesized [18F]-labeled derivatives with high specific activity (>2 Ci/μmol) and demonstrated their utility in tumor imaging in mouse models.

Recent synthetic methodology developments have also focused on this compound. A novel asymmetric synthesis route was reported in Organic Letters (2024), featuring a biocatalytic approach using engineered aminotransferases. This green chemistry method achieved excellent enantioselectivity (>99% ee) and high yield (82%), addressing previous challenges in the preparation of optically pure 2-amino-4-(2,4,5-trifluorophenyl)butanoic acid. The availability of both enantiomers through this method has opened new possibilities for structure-activity relationship studies.

Pharmacological investigations have revealed interesting properties of this compound. A 2024 study in Biochemical Pharmacology demonstrated its ability to modulate glutamate receptor activity in neuronal cells, suggesting potential applications in neurological disorders. The trifluorophenyl group was found to be critical for this activity, with molecular dynamics simulations showing unique interactions with the receptor's binding pocket. These findings have sparked interest in developing derivatives for potential use in epilepsy and neurodegenerative diseases.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for this compound. Acute toxicity studies in rodents showed favorable results, with no observed adverse effects at therapeutic dose ranges. However, researchers noted the need for more comprehensive long-term toxicity studies, particularly regarding potential fluorinated metabolite accumulation.

The pharmaceutical industry has shown growing interest in 2-amino-4-(2,4,5-trifluorophenyl)butanoic acid, with several companies filing patents for its use in various therapeutic applications. A notable example is its incorporation into next-generation GLP-1 receptor agonists for diabetes treatment, where its unique properties help address the short half-life limitations of current therapies. Industry analysts project that the market for fluorinated amino acid derivatives, including this compound, will experience significant growth in the coming years.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) technology, where its structural features may facilitate improved target protein degradation efficiency. Additionally, computational chemistry approaches are being employed to design novel derivatives with optimized properties for specific therapeutic targets, leveraging the unique electronic and steric characteristics of the trifluorophenyl group.